Cas no 82947-33-9 (1H-indene-1,3-dicarboxylic Acid)

• Product Name: 1H-indene-1,3-dicarboxylic Acid
• CAS No: 82947-33-9
• MF: C₁₁H₈O₄
• MW: 204.178823471069
• CID: 2804228
• PubChem ID: 11564687
• Update Time: 2025-04-21

1H-indene-1,3-dicarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• DTXSID80468664
• 1H-indene-1,3-dicarboxylic Acid
• 82947-33-9

• Inchi： 1S/C11H8O4/c12-10(13)8-5-9(11(14)15)7-4-2-1-3-6(7)8/h1-5,8H,(H,12,13)(H,14,15)
• InChI Key： GREASTGUZRWOPX-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C(=O)O)C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 204.04225873Da
• Monoisotopic Mass: 204.04225873Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.6Ų